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Compound of Interest

Compound Name:
3-Amino-5-bromo-2-

(ethylamino)pyridine

CAS No.: 1216240-73-1

Cat. No.: B581453

Get Quote

Executive Summary
Brominated aminopyridines represent a class of "privileged scaffolds" in medicinal chemistry,

serving as critical linchpins in the synthesis of complex bioactive molecules. Their dual

functionality—comprising a nucleophilic amino group and an electrophilic bromine handle—

allows for orthogonal functionalization strategies. This guide provides a technical deep-dive into

their physicochemical properties, reactivity profiles, and application in the synthesis of FDA-

approved kinase inhibitors.

Structural Landscape & Physicochemical Properties
The utility of brominated aminopyridines stems from the electronic interplay between the

pyridine nitrogen, the exocyclic amine, and the halogen substituent. The position of the bromine

atom dictates not only the steric environment but also the pKa and electron density at the

reaction centers.
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The three most chemically significant isomers are detailed below. Note the pKa shifts relative to

2-aminopyridine (pKa ~6.86), illustrating the electron-withdrawing effect of the bromine atom.

Compound Structure CAS No.
pKa
(Conjugate
Acid)

Key
Application

2-Amino-5-

bromopyridine
5-Br-Py-2-NH₂ 1072-97-5 ~5.25

Precursor to

CDK4/6

inhibitors;

Imidazo[1,2-

a]pyridines

2-Amino-3-

bromopyridine
3-Br-Py-2-NH₂ 13534-99-1 ~3.50

Access to 8-

substituted

imidazopyridines;

Orthogonal

coupling

3-Amino-5-

bromopyridine
5-Br-Py-3-NH₂ 13535-01-8 ~3.00

"Meta-aniline"

bioisostere;

nicotinic ligands

Electronic "Push-Pull" Dynamics
The Amino Group (+M Effect): Acts as a strong Hydrogen Bond Donor (HBD) and increases

electron density at the ortho (C3) and para (C5) positions, making the ring susceptible to

electrophilic aromatic substitution (SEAr) if the bromine is not present.

The Bromine Atom (-I Effect): Deactivates the ring slightly but, more importantly, provides a

site for oxidative addition by transition metals (Pd, Cu, Ni).

The Pyridine Nitrogen (-I/-M Effect): Acts as a Hydrogen Bond Acceptor (HBA), crucial for

binding in the hinge region of kinase enzymes (e.g., in the ATP binding pocket).
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The power of these blocks lies in their chemoselective orthogonality. A medicinal chemist can

manipulate the amine and the bromide independently.

A. The Bromine Handle (C-Br)
The C-Br bond is the primary site for carbon-carbon or carbon-heteroatom bond formation via

Palladium-catalyzed cross-coupling.

Suzuki-Miyaura: The most common transformation. 2-Amino-5-bromopyridine couples

readily with aryl boronic acids.

Challenge: The free amine and pyridine nitrogen can coordinate to Pd, potentially

poisoning the catalyst.

Solution: Use of bulky, electron-rich ligands (e.g., XPhos, SPhos) or protection of the

amine (e.g., Boc, Piv). However, modern catalyst systems often tolerate the free amine

(see Protocol A).

Buchwald-Hartwig: Allows introduction of amines at the C-Br position, though this is less

common than using the exocyclic amine as the nucleophile.

B. The Amino Handle (-NH₂)
Nucleophilic Attack: The exocyclic amine is moderately nucleophilic. It can participate in

SNAr reactions (displacing halides on electron-deficient heterocycles) or amide couplings.

Cyclization: Reaction with

-haloketones yields imidazo[1,2-a]pyridines, a scaffold found in drugs like Zolpidem and
Alpidem.

C. Reactivity Map Diagram
The following diagram illustrates the divergent synthetic pathways available from the 2-amino-

5-bromopyridine core.
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Caption: Divergent synthetic pathways from the 2-amino-5-bromopyridine core, highlighting

orthogonal reactivity at C5 (Br) and C2 (NH2).

Experimental Protocols
Protocol A: Ligand-Free Suzuki Coupling of 2-Amino-5-
bromopyridine
Context: Many protocols require amine protection. This optimized protocol utilizes a water-

soluble Pd source or high-activity catalyst to bypass protection steps, suitable for library

synthesis.

Reagents:

2-Amino-5-bromopyridine (1.0 equiv)

Aryl Boronic Acid (1.2 equiv)

Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

1,4-Dioxane (0.1 M concentration relative to substrate)
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Step-by-Step Methodology:

Setup: In a microwave vial or round-bottom flask equipped with a magnetic stir bar, charge

the bromopyridine, boronic acid, and Pd catalyst.

Inertion: Seal the vessel and purge with Nitrogen or Argon for 5 minutes.

Solvent Addition: Add degassed 1,4-dioxane via syringe, followed by the aqueous Na₂CO₃

solution.

Reaction: Heat the mixture to 90°C for 4–12 hours (or 110°C for 30 mins in a microwave

reactor).

Monitoring: Monitor by LC-MS. The disappearance of the bromide (M+H 173/175) and

appearance of the biaryl product should be observed.

Workup: Cool to room temperature. Dilute with EtOAc and water. Separate layers. Extract

aqueous layer 2x with EtOAc.[1]

Purification: Dry organics over MgSO₄, filter, and concentrate. Purify via silica gel flash

chromatography (typically 0-10% MeOH in DCM due to the polarity of the aminopyridine).

Protocol B: Synthesis of Imidazo[1,2-a]pyridine
Context: This reaction constructs a fused bicyclic system, a scaffold present in drugs like

Zolpidem.

Reagents:

2-Amino-5-bromopyridine (1.0 equiv)

2-Bromoacetophenone (or substituted

-haloketone) (1.1 equiv)

NaHCO₃ (2.0 equiv)

Ethanol (reagent grade)[2]
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Step-by-Step Methodology:

Condensation: Dissolve 2-amino-5-bromopyridine in Ethanol (0.2 M). Add the

-haloketone.

Reflux: Heat the mixture to reflux (approx. 78°C). A precipitate (the hydrobromide salt of the

intermediate) may form initially.

Cyclization: Continue refluxing for 6–12 hours. The mechanism involves N-alkylation of the

ring nitrogen followed by cyclodehydration involving the exocyclic amine.

Basification: Cool the mixture. Add solid NaHCO₃ or aqueous saturated NaHCO₃ to

neutralize the HBr byproduct and drive the reaction to completion/free base form. Stir for 30

mins.

Isolation: Remove Ethanol under reduced pressure. Resuspend residue in water/DCM.[3]

Extract with DCM.[4]

Crystallization: Many imidazo[1,2-a]pyridines crystallize upon cooling or addition of diethyl

ether/hexane to the concentrated organic layer.

Case Studies in Drug Discovery
Brominated aminopyridines are direct precursors to the "hinge-binding" motifs in several

blockbuster kinase inhibitors.

Case Study: CDK4/6 Inhibitors (Abemaciclib &
Palbociclib)
Both Abemaciclib and Palbociclib utilize a 2-aminopyridine moiety to form critical hydrogen

bonds with the kinase hinge region (Val101 in CDK6).

Abemaciclib (Verzenio): The synthesis involves the coupling of a 2-amino-pyridine derivative.

[5] The specific intermediate, 5-[(4-ethylpiperazin-1-yl)methyl]pyridin-2-amine, is synthesized

starting from 6-bromonicotinaldehyde (structurally related to 2-amino-5-bromopyridine). The

bromine/aldehyde position allows the attachment of the solubilizing piperazine tail before the

pyridine is coupled to the benzimidazole core.
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Ruxolitinib (Jakafi): While the core is a pyrrolopyrimidine, 2-amino-5-bromopyridine is cited in

patent literature as a key intermediate for synthesizing related JAK inhibitors or specific

impurities/metabolites, highlighting its ubiquity in the "kinome" library.

Synthesis Logic Diagram: Abemaciclib Fragment
The following diagram depicts the logic flow for constructing the pyridine fragment of

Abemaciclib.

6-Bromonicotinaldehyde

Reductive Amination
(NaBH(OAc)3)

N-Ethylpiperazine

Intermediate A:
(Bromo-pyridine w/ tail)

C3 Functionalization

Ammonolysis / Amination
(Cu cat. / NH3)

C6-Br to C6-NH2

5-[(4-ethylpiperazin-1-yl)methyl]pyridin-2-amine
(The 'Hinge Binder')

Click to download full resolution via product page

Caption: Synthetic route to the 2-aminopyridine building block used in Abemaciclib,

demonstrating the conversion of a bromo-pyridine precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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